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Compound of Interest

Compound Name: Phenylvinyldimethoxysilane

Cat. No.: B15293693 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Phenylvinyldimethoxysilane, including detailed operational

and disposal plans. By adhering to these procedural, step-by-step guidelines, you can mitigate

risks and ensure the well-being of your team.

Hazard Identification and Classification
Phenylvinyldimethoxysilane is a flammable liquid and vapor that is harmful if swallowed or

inhaled.[1] It causes skin and serious eye irritation and may cause respiratory irritation.[1]

Understanding the specific hazards is the first step in safe handling.
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Hazard Classification GHS Category

Flammable liquids Category 2[1] or 3

Acute toxicity, Oral Category 4[1]

Acute toxicity, Inhalation Category 4[1]

Skin irritation Category 2[1]

Eye irritation Category 2A[1]

Specific target organ toxicity - single exposure

(Respiratory system)
Category 3[1]

Specific target organ toxicity - repeated

exposure, Oral (Bladder)
Category 2

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE is critical to minimize exposure to

Phenylvinyldimethoxysilane. The following table outlines the recommended PPE for various

levels of protection. For routine laboratory operations, Level C or D protection is typically

sufficient, depending on the scale of work and ventilation. However, in emergency situations

such as a large spill, a higher level of protection may be necessary.
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PPE Component Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[2][3]

Protects against chemical

splashes and vapors that can

cause serious eye irritation or

damage.[1][2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber).[2][4]

Prevents skin contact, which

can cause irritation.[1]

Body Protection

Flame retardant antistatic

protective clothing, such as a

lab coat or coveralls.[1]

Protects against skin contact

and reduces the risk of ignition

from static discharge.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate or for

emergency situations, a

NIOSH-approved respirator

with appropriate cartridges is

necessary.[2][5]

Prevents inhalation of harmful

vapors that can cause

respiratory irritation.[1]

Operational and Disposal Plans
Safe Handling and Storage
Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1]

Use only non-sparking tools and take precautionary measures against static discharge.[1]

Ground and bond containers and receiving equipment.[1]

Avoid breathing mist or vapors.[1]

Wash hands and skin thoroughly after handling.[1]
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Do not eat, drink, or smoke when using this product.[1]

Storage:

Keep the container tightly closed in a dry and well-ventilated place.

Store in a cool place.

Keep away from heat and sources of ignition.[1]

The chemical is moisture-sensitive.[6]

Emergency Procedures
First Aid:

If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.[1]

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or

shower.[1]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[1]

Fire:

Suitable extinguishing media: Use dry sand, dry chemical, or alcohol-resistant foam. Water

spray, carbon dioxide (CO2) can also be used.[6][7]

Unsuitable extinguishing media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back.[6][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.sigmaaldrich.com/US/en/sds/aldrich/335150
https://www.sigmaaldrich.com/US/en/sds/aldrich/335150
https://www.fishersci.com/store/msds?partNumber=AC433061000&productDescription=VINYLTRIMETHOXYSILANE%2C+A+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/335150
https://www.sigmaaldrich.com/US/en/sds/aldrich/335150
https://www.sigmaaldrich.com/US/en/sds/aldrich/335150
https://www.sigmaaldrich.com/US/en/sds/aldrich/335150
https://www.fishersci.com/store/msds?partNumber=AC433061000&productDescription=VINYLTRIMETHOXYSILANE%2C+A+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC370640500&productDescription=PHENYLTRIMETHOXYSILANE+50ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC433061000&productDescription=VINYLTRIMETHOXYSILANE%2C+A+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC370640500&productDescription=PHENYLTRIMETHOXYSILANE+50ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15293693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spills: For minor spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place

in a suitable container for disposal. For major spills, evacuate the area and follow the

emergency response plan outlined in the diagram below.

Disposal Plan
Dispose of contents and containers to an approved waste disposal plant. All waste materials

should be handled as hazardous waste in accordance with local, state, and federal regulations.

Untreated Phenylvinyldimethoxysilane is banned from all landfills in Illinois, for example, and

must be properly treated to eliminate its infectious potential before disposal.[8]

Visual Workflow: Chemical Spill Response
The following diagram outlines the procedural steps for responding to a chemical spill of

Phenylvinyldimethoxysilane.
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Spill Occurs
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Contain Spill with
Absorbent Material
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Decontaminate Spill Area

Dispose of Waste According
to Regulations

Click to download full resolution via product page

Caption: Workflow for Phenylvinyldimethoxysilane Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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